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Compound of Interest

Compound Name: Nan 190

Cat. No.: B168524

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of NAN-190 is paramount for protecting both laboratory personnel
and the environment. This document provides a comprehensive, step-by-step guide for the
proper handling and disposal of NAN-190, a research chemical known for its use in scientific
studies. Adherence to these procedures will help mitigate risks and ensure that disposal
practices align with safety regulations.

NAN-190 is classified as a hazardous substance, primarily due to its potential to cause skin
and serious eye irritation, and its high toxicity to aquatic life.[1] Therefore, it is imperative that
this chemical is not disposed of through standard laboratory drains or as general waste.

l. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).
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Personal Protective Equipment (PPE) for
Handling NAN-190

Item Specification

Chemical-resistant gloves (e.g., nitrile)
Gloves _ _
inspected prior to use.

Eye Protection Safety glasses with side shields or goggles.

Standard laboratory coat to protect from skin

Lab Coat

contact.

May be required if handling large quantities or if
Respiratory Protection there is a risk of aerosolization. Consult your

institution's safety officer.

Il. Step-by-Step Disposal Procedure

The following procedure outlines the approved method for the disposal of NAN-190 waste.
e Segregation of Waste:

o All materials contaminated with NAN-190, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and grossly contaminated PPE, must be
segregated from non-hazardous waste.

e Waste Container Selection and Labeling:
o Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

o The label should prominently display "Hazardous Waste," "NAN-190," and the associated
hazard symbols (e.qg., irritant, environmentally hazardous).

e Collection of Waste:

o Solid Waste: Place all contaminated solid materials directly into the designated hazardous
waste container.
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o Liquid Waste: Collect all NAN-190 solutions in a separate, compatible, and sealed
hazardous waste container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

e Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o The storage area should have secondary containment to prevent the spread of material in
case of a leak.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
NAN-190 waste. Improper disposal can lead to significant environmental damage and
legal repercussions.

lll. Emergency Procedures for Spills

In the event of a NAN-190 spill, follow these immediate steps:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
necessary protective equipment.

o Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to
contain the substance. For solid spills, carefully sweep or scoop the material to avoid
creating dust.

o Collect and Dispose: Place all contaminated absorbent material and cleaning supplies into
the designated NAN-190 hazardous waste container.

o Decontaminate the Area: Clean the spill area with a suitable laboratory detergent and water.
All cleaning materials should also be disposed of as hazardous waste.
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» Report the Incident: Report the spill to your laboratory supervisor and EHS department, as
per your institution's policy.

IV. Logical Workflow for NAN-190 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of NAN-190.
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Caption: Workflow for the safe disposal of NAN-190 waste.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally responsible disposal of NAN-190, fostering a culture of safety and
building trust in laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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